Cas no 2248285-99-4 (Tert-butyl 2-amino-4-chloro-3-methylbenzoate)

• Product Name: Tert-butyl 2-amino-4-chloro-3-methylbenzoate
• CAS No: 2248285-99-4
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6235604
• PubChem ID: 137938685
• Update Time: 2025-05-20

Tert-butyl 2-amino-4-chloro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6508373
• 2248285-99-4
• Tert-butyl 2-amino-4-chloro-3-methylbenzoate

• Inchi： 1S/C12H16ClNO2/c1-7-9(13)6-5-8(10(7)14)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： SMUYKMRHDNCFMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1C)N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-4-chloro-3-methylbenzoate

Tert-butyl 2-amino-4-chloro-3-methylbenzoate (CAS No. 2248285-99-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 2-amino-4-chloro-3-methylbenzoate, identified by its Chemical Abstracts Service number CAS No. 2248285-99-4, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, featuring a benzoate core with substituents that include an amino group, a chloro group, and a methyl group, has garnered attention due to its utility in the development of various therapeutic agents.

The structural attributes of Tert-butyl 2-amino-4-chloro-3-methylbenzoate make it a valuable building block for medicinal chemists. The presence of the amino group at the 2-position and the chloro group at the 4-position provides multiple sites for further functionalization, enabling the synthesis of complex molecules with tailored biological activities. This flexibility is particularly advantageous in drug discovery programs aimed at targeting specific disease pathways.

In recent years, there has been a growing interest in the development of small molecule inhibitors that modulate enzyme activity. Tert-butyl 2-amino-4-chloro-3-methylbenzoate has been employed in the synthesis of inhibitors targeting various enzymes involved in metabolic and signaling pathways. For instance, studies have demonstrated its role in the preparation of compounds that inhibit kinases and phosphodiesterases, which are critical in cancer therapy and inflammation management.

One of the most compelling applications of Tert-butyl 2-amino-4-chloro-3-methylbenzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling and are often overexpressed in cancer cells. By designing molecules that selectively inhibit these kinases, researchers aim to disrupt abnormal signaling pathways that drive tumor growth. The benzoate moiety in Tert-butyl 2-amino-4-chloro-3-methylbenzoate serves as a scaffold for constructing such inhibitors, providing a platform for further derivatization to enhance potency and selectivity.

Moreover, the compound has shown promise in the development of anti-inflammatory agents. Inflammation is a hallmark of many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. Researchers have utilized Tert-butyl 2-amino-4-chloro-3-methylbenzoate as a precursor to synthesize molecules that inhibit inflammatory cytokines and enzymes. These derivatives have demonstrated efficacy in preclinical models, suggesting their potential as therapeutic candidates.

The versatility of Tert-butyl 2-amino-4-chloro-3-methylbenzoate extends to its use in central nervous system (CNS) drug development. The ability to modify its structure allows for the creation of compounds with specific pharmacokinetic properties, such as improved blood-brain barrier penetration. This is crucial for developing treatments for neurological disorders where drug delivery to the brain is challenging. Recent studies have explored its derivatives as potential candidates for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

In addition to its role in kinase and CNS drug development, Tert-butyl 2-amino-4-chloro-3-methylbenzoate has been investigated for its antimicrobial properties. The introduction of different functional groups into its structure has led to the discovery of novel antimicrobial agents effective against resistant bacterial strains. This is particularly relevant in an era where antibiotic resistance poses a significant global health threat.

The synthetic methodologies employed in the preparation of derivatives from Tert-butyl 2-amino-4-chloro-3-methylbenzoate are diverse and innovative. Researchers have leveraged various organic reactions, including nucleophilic aromatic substitution, cross-coupling reactions, and cyclization processes, to generate structurally diverse libraries of compounds. These synthetic strategies not only enhance the accessibility of intermediates but also provide opportunities for exploring new chemical space.

The impact of computational chemistry on the design and optimization of molecules derived from Tert-butyl 2-amino-4-chloro-3-methylbenzoate cannot be overstated. Advanced computational tools enable researchers to predict the biological activity of compounds before they are synthesized, significantly reducing the time and cost associated with drug discovery. Molecular docking simulations and virtual screening have become indispensable tools in identifying lead compounds with high potential for further development.

In conclusion, Tert-butyl 2-amino-4-chloro-3-methylbenzoate (CAS No. 2248285-99-4) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its structural features facilitate the development of inhibitors targeting kinases, phosphodiesterases, inflammatory pathways, and neurological disorders. The compound's versatility lies in its ability to serve as a scaffold for further functionalization through diverse synthetic methodologies, coupled with advancements in computational chemistry that enhance drug discovery efficiency.